Cas no 937399-81-0 ((1R)-1-(3,4,5-trifluorophenyl)ethan-1-ol)

• Product Name: (1R)-1-(3,4,5-trifluorophenyl)ethan-1-ol
• CAS No: 937399-81-0
• MF: C₈H₇F₃O
• MW: 176.135792970657
• CID: 6216201
• PubChem ID: 57830662
• Update Time: 2025-08-05

(1R)-1-(3,4,5-trifluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(3,4,5-trifluorophenyl)ethan-1-ol
• 937399-81-0
• NAYLCQZIPKCMBT-SCSAIBSYSA-N
• (R)-1-(3,4,5-TRIFLUOROPHENYL)ETHAN-1-OL
• SCHEMBL4088529
• CS-0266785
• EN300-1867506
• (alphaR)-3,4,5-Trifluoro-alpha-methylbenzenemethanol
• AT11392
• AKOS017508520

• Inchi： 1S/C8H7F3O/c1-4(12)5-2-6(9)8(11)7(10)3-5/h2-4,12H,1H3/t4-/m1/s1
• InChI Key： NAYLCQZIPKCMBT-SCSAIBSYSA-N
• SMILES： FC1C(=C(C=C(C=1)[C@@H](C)O)F)F

Computed Properties

• Exact Mass: 176.04489933g/mol
• Monoisotopic Mass: 176.04489933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (1R)-1-(3,4,5-trifluorophenyl)ethan-1-ol

(1R)-1-(3,4,5-trifluorophenyl)ethan-1-ol and CAS No. 937399-81-0: A Comprehensive Overview of Its Chemical Properties and Applications

CAS No. 937399-81-0 is a fluorinated alcohol compound with the molecular formula C₈H₉FO₃. This compound, also known as (1R)-1-(3,4,5-trifluorophenyl)ethan-1-ol, is a key molecule in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. The 3,4,5-trifluorophenyl group contributes to its hydrophobicity and electronic properties, while the ethan-1-ol moiety provides functional groups for further chemical modifications. Recent studies have highlighted the importance of such fluorinated alcohols in the development of novel therapeutics targeting various disease mechanisms.

The 1R stereochemistry of this compound is critical for its biological activity, as enantiomers often exhibit different pharmacological profiles. This stereochemical configuration is essential for optimizing drug efficacy and minimizing side effects. The trifluorophenyl ring introduces electron-withdrawing effects, which can modulate the reactivity of adjacent functional groups. This property is particularly relevant in the context of drug design, where precise control over molecular interactions is required to achieve desired therapeutic outcomes.

Recent advancements in synthetic chemistry have enabled the efficient preparation of (1R)-1-(3,4,5-trifluorophenyl)ethan-1-ol through catalytic asymmetric methods. For instance, a 2023 study published in Organic Letters demonstrated the use of chiral Lewis acids to achieve high enantioselectivity in the synthesis of this compound. The methodology involved a nucleophilic attack on a fluorinated aryl halide, followed by a stereoselective reduction step. This approach not only improved the yield but also reduced the environmental impact of the synthesis process, aligning with sustainable chemistry principles.

The 3,4,5-trifluorophenyl group in this molecule is known to enhance metabolic stability by reducing the likelihood of enzymatic degradation. This property is particularly advantageous in the development of long-acting therapeutics. A 2024 review in Drug Discovery Today emphasized the role of fluorinated aromatic rings in improving the half-life of small molecule drugs. The trifluorophenyl moiety in (1R)-1-(3,4,5-trifluorophenyl)ethan-1-ol likely contributes to its resistance against hepatic metabolism, making it a promising candidate for chronic disease management.

Structural analysis of (1R)-1-(3,4,5-trifluorophenyl)ethan-1-ol reveals its potential as a scaffold for drug development. The ethan-1-ol group can serve as a site for further functionalization, such as the introduction of amino, hydroxy, or acyl groups. This versatility allows for the creation of derivatives with tailored biological activities. For example, a 2023 study in Journal of Medicinal Chemistry explored the modification of this compound to enhance its affinity for specific G-protein-coupled receptors (GPCRs), which are targets for numerous therapeutic agents.

Recent computational studies have provided insights into the molecular interactions of (1R)-1-(3,4,5-trifluorophenyl)ethan-1-ol. Molecular docking simulations suggest that the 3,4,5-trifluorophenyl ring can form hydrogen bonds with target proteins, while the ethan-1-ol group may engage in hydrophobic interactions. These findings are supported by experimental data from a 2024 study in ACS Chemical Biology, which demonstrated the compound's ability to bind to a specific kinase enzyme with high specificity.

The synthesis of (1R)-1-(3,4,5-trifluorophenyl)ethan-1-ol is also relevant to the field of green chemistry. Traditional methods for fluorinating aromatic rings often involve toxic reagents, but recent advancements have shifted toward more environmentally friendly processes. A 2023 article in Green Chemistry described the use of photochemical methods to introduce fluorine atoms under mild conditions, reducing the energy consumption and waste generation associated with conventional synthesis routes.

Applications of (1R)-1-(3,4,5-trifluorophenyl)ethan-1-ol extend beyond pharmaceuticals. In materials science, its fluorinated structure may find use in the development of coatings with low surface energy or in the fabrication of electronic devices requiring high dielectric constants. Additionally, its chemical stability makes it a candidate for use in industrial solvents or as a component in polymer formulations.

Challenges in the development of (1R)-1-(3,4,5-trifluorophenyl)ethan-1-ol include the optimization of its stereochemical purity and the identification of its biological targets. While the 1R configuration is critical for activity, achieving high enantiomeric excess remains a technical hurdle. Ongoing research focuses on refining asymmetric synthesis methods and exploring the compound's interactions with biological systems to unlock its full potential.

In conclusion, CAS No. 937399-81-0 and (1R)-1-(3,4,5-trifluorophenyl)ethan-1-ol represent a significant advancement in the design of fluorinated organic compounds. Its unique structural features, combined with recent synthetic and computational innovations, position this molecule as a valuable tool in the development of novel therapeutics and materials. As research in this area continues to evolve, the applications of (1R)-1-(3,4,5-trifluorophenyl)ethan-1-ol are expected to expand, contributing to advancements in multiple scientific disciplines.

Further studies are needed to fully characterize the biological and chemical properties of (1R)-1-(3,4,5-trifluorophenyl)ethan-1-ol. Understanding its mechanism of action and optimizing its synthesis will be crucial for translating its potential into practical applications. The interdisciplinary approach to studying this compound highlights the importance of collaboration between chemists, biologists, and materials scientists in driving innovation in the field of fluorinated organic chemistry.